Cas no 854867-67-7 (8-Chloro-2-phenylquinoline-4-carbohydrazide)

• Product Name: 8-Chloro-2-phenylquinoline-4-carbohydrazide
• CAS No: 854867-67-7
• MF: C₁₆H₁₂ClN₃O
• MW: 297.738982200623
• MDL: MFCD03422952
• CID: 4717568
• Update Time: 2025-05-19

8-Chloro-2-phenylquinoline-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2-phenylquinoline-4-carbohydrazide
• BBL017679
• STK470326
• R7605
• ST50873247
• 8-Chloro-2-phenylquinoline-4-carbohydrazide

• MDL： MFCD03422952
• Inchi： 1S/C16H12ClN3O/c17-13-8-4-7-11-12(16(21)20-18)9-14(19-15(11)13)10-5-2-1-3-6-10/h1-9H,18H2,(H,20,21)
• InChI Key： IZYYHUJEYPLOKT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C1=NC(C1C=CC=CC=1)=CC=2C(NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 373
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 8-Chloro-2-phenylquinoline-4-carbohydrazide

Comprehensive Analysis of 8-Chloro-2-phenylquinoline-4-carbohydrazide (CAS No. 854867-67-7): Properties, Applications, and Research Insights

8-Chloro-2-phenylquinoline-4-carbohydrazide (CAS No. 854867-67-7) is a specialized organic compound belonging to the quinoline carbohydrazide class. Its unique molecular structure, featuring a chloro-substituted quinoline core and a phenylhydrazide moiety, has garnered significant attention in pharmaceutical and material science research. This compound is often studied for its potential as a bioactive scaffold due to its ability to interact with biological targets, making it a subject of interest in drug discovery pipelines.

Recent trends in scientific literature highlight growing curiosity around quinoline derivatives, particularly their role in addressing antimicrobial resistance (AMR)—a critical global health challenge. Researchers are investigating whether 8-Chloro-2-phenylquinoline-4-carbohydrazide exhibits antibacterial or antifungal properties, aligning with the demand for novel antimicrobial agents. Computational studies (in silico) suggest its potential as a enzyme inhibitor, further driving experimental validation efforts.

From a synthetic chemistry perspective, the compound’s carbohydrazide functional group offers versatility for derivatization. This characteristic is leveraged in designing molecular probes or chelating agents, especially in metallopharmaceutical applications. Its fluorescence properties—a common feature of quinoline systems—also make it a candidate for optical materials or sensor development, resonating with advancements in nanotechnology.

Environmental and green chemistry considerations are increasingly shaping compound utilization. While 854867-67-7 is not classified as hazardous, researchers emphasize optimizing synthetic routes to minimize waste, reflecting the industry’s shift toward sustainable methodologies. Questions about its biodegradability and ecotoxicological profile frequently appear in academic forums, underscoring the need for lifecycle assessments.

In commercial contexts, suppliers often list this compound under descriptors like high-purity quinoline hydrazide or research-grade carbohydrazide. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality verification, addressing buyer concerns about batch consistency. The compound’s stability under varying storage conditions (e.g., temperature sensitivity) is another frequently searched topic among end-users.

Emerging applications in cancer research have further elevated its profile. Preliminary studies explore its interaction with kinase proteins or DNA repair mechanisms, though rigorous clinical validation remains pending. Such investigations align with popular searches around targeted therapy and small-molecule inhibitors, demonstrating the compound’s relevance to contemporary medical challenges.

To summarize, 8-Chloro-2-phenylquinoline-4-carbohydrazide (CAS 854867-67-7) exemplifies the intersection of structural ingenuity and multidisciplinary utility. Its adaptability across pharmacology, materials science, and chemical synthesis ensures sustained academic and industrial interest, while its alignment with trending topics like AMR solutions and green chemistry enhances its visibility in scientific discourse.